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Compound of Interest

Compound Name: Isobutyl vinyl ether

Cat. No.: B089885

An In-depth Technical Guide to the Health and Safety Handling of Isobutyl Vinyl Ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of isobutyl
vinyl ether (IVE). It is intended for professionals in research, scientific, and drug development
fields who may work with this chemical. The following sections detail the physical and chemical
properties, potential hazards, handling precautions, emergency procedures, and experimental
workflows associated with isobutyl vinyl ether.

Chemical and Physical Properties

Isobutyl vinyl ether is a colorless liquid with a characteristic ether-like odor.[1] It is highly
flammable and can form explosive peroxides upon exposure to air.[2][3] Understanding its
physical and chemical properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of Isobutyl Vinyl Ether
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Property Value Reference
Molecular Formula C6H120 (4]
Molar Mass 100.16 g/mol [41[5]
Appearance Clear, colorless liquid [3][4]
Boiling Point 83 °C [31[4]
Melting Point -112 °C [31[4]
Flash Point -9.4 °C (8°F) [4]
Density 0.769 g/cm3 [4]
Vapor Density 3.45 (vs air) [31[4]
Vapor Pressure 68 mm Hg (at 20 °C) [3][4]
Water Solubility 0.7 g/L (at 25 °C) [4]
Refractive Index n20/D 1.395 [3]

Hazard Identification and Toxicity

Isobutyl vinyl ether presents several health and safety hazards that necessitate careful
handling and the use of appropriate personal protective equipment (PPE).

2.1. Health Hazards

Exposure to isobutyl vinyl ether can cause irritation to the skin, eyes, and respiratory tract.[1]
[6][7] Vapors may cause dizziness or suffocation.[3][7] While comprehensive toxicological data
is not fully available, the known acute toxicity values are summarized below.[8]

Table 2: Acute Toxicity of Isobutyl Vinyl Ether
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Route Species Value Reference
Oral (LD50) Rat > 7,700 mg/kg [9]
Inhalation (LC50) Rat > 21 mg/l (4 h) [9]
Dermal (LD50) Rabbit 15,400 mg/kg [9]
Aquatic Toxicity .

Daphnia magna 52 mg/l (48 h) [10]
(EC50)

2.2. Fire and Explosion Hazards

Isobutyl vinyl ether is a highly flammable liquid and vapor.[2][6][9] Its vapors are heavier than
air and can travel to an ignition source, causing a flashback.[6][7] It can also form explosive
peroxides, especially when exposed to air, which can detonate upon heating or distillation.[2][3]
The substance may polymerize explosively when heated or involved in a fire.[2][11]

Table 3: Flammability Data for Isobutyl Vinyl Ether

Property Value Reference
Flash Point -9.4 °C (8°F) [4]
Hazard Class 3 (Flammable Liquid) [3]
Packing Group I [3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
isobutyl vinyl ether.

3.1. Handling
e Work in a well-ventilated area, preferably under a chemical fume hood.[10][12]

o Keep away from heat, sparks, open flames, and other ignition sources.[8][10]
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e Use only non-sparking tools and explosion-proof equipment.[6][10]

e Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[6][7][10]

e Avoid contact with skin and eyes.[8]
 Avoid inhalation of vapor or mist.[8]

o Wear appropriate personal protective equipment (PPE), including safety glasses or face
shield, gloves, and a lab coat.[10][13] For respiratory protection, use a respirator with a
suitable filter (e.g., type ABEK) if ventilation is inadequate.

3.2. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8][10]

Keep away from incompatible materials such as oxidizing agents and strong acids.[6][7]

Store in a designated flammables area.[3]

It is often stabilized with a small amount of a base like triethanolamine or potassium
hydroxide (KOH) to inhibit polymerization.[3][14]

Periodically test for the presence of peroxides.[9]
Emergency Procedures

In the event of an emergency, follow these procedures.
4.1. First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
and soap. Consult a physician if irritation persists.[8][10]
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician. Remove contact lenses if present and easy to do.[7][10]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

4.2. Fire Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or
alcohol-resistant foam.[2][6]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[7]

o Specific Hazards: Vapors may form explosive mixtures with air.[9] Containers may explode
when heated.[6] Fire may produce irritating and toxic gases.[2]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[7]

4 .3. Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[8] Remove all sources of ignition.
[8] Ensure adequate ventilation.[8] Avoid breathing vapors.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

o Containment and Cleaning: Absorb the spill with a non-combustible absorbent material (e.qg.,
sand, earth, vermiculite) and place it in a suitable container for disposal.[2][8]

Experimental Protocols and Workflows

The following diagrams illustrate key logical and experimental workflows for handling isobutyl
vinyl ether safely.
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Hazard Management Workflow for Isobutyl Vinyl Ether
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Typical Laboratory Workflow with Isobutyl Vinyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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